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Compound of Interest

Compound Name:
1,2,3-Propanetricarboxylic acid,

1,2-dihydroxy-

Cat. No.: B1215922 Get Quote

This document provides essential safety and logistical information for the proper disposal of

1,2,3-Propanetricarboxylic acid, 1,2-dihydroxy-, commonly known as isocitric acid. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and compliance with laboratory and environmental

regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to be aware of the immediate safety and

handling requirements for isocitric acid. Personal protective equipment (PPE) is mandatory to

prevent exposure and ensure personal safety.

Personal Protective Equipment (PPE) Requirements:
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles
Wear tightly fitting safety

goggles with side-shields.

Skin Protection Gloves
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Lab Coat
Wear a standard laboratory

coat.

Respiratory Protection Fume Hood

Conduct all handling and

disposal procedures in a well-

ventilated area, preferably

within a chemical fume hood.

In the event of accidental exposure, follow these first aid measures immediately:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

After skin contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical aid if irritation develops and persists.

After inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

After ingestion: If swallowed, do NOT induce vomiting. Get medical aid.

Spill and Leak Procedures
In the case of a spill, prevent further leakage or spillage if it is safe to do so.[1] Do not let the

chemical enter drains, as discharge into the environment must be avoided.[1] For containment

and cleanup, collect the material and place it in suitable, closed containers for disposal.[1]

Step-by-Step Disposal Protocol
The proper disposal of isocitric acid involves a systematic approach to neutralization and waste

management. This protocol provides a detailed methodology for safe disposal.
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Experimental Protocol: Neutralization of Isocitric Acid
Waste
Objective: To neutralize acidic isocitric acid waste to a pH range of 6.0-8.0 before disposal, in

accordance with general laboratory safety guidelines.

Materials:

Isocitric acid waste solution

Sodium bicarbonate (baking soda) or another weak base

pH indicator strips or a calibrated pH meter

Stirring rod

Appropriate beakers or containers for waste collection and neutralization

Personal Protective Equipment (as specified above)

Procedure:

Preparation: Don all required PPE and work within a certified chemical fume hood.

Dilution: If the isocitric acid waste is concentrated, it should first be diluted. Slowly add the

acid to a large volume of cold water, stirring continuously. This helps to dissipate any heat

generated during dilution.

Neutralization:

Slowly add a weak base, such as sodium bicarbonate, to the diluted isocitric acid solution

while stirring gently.

Be cautious of potential foaming or fizzing, which can occur as carbon dioxide is released

during the neutralization reaction.

Periodically check the pH of the solution using pH indicator strips or a pH meter.
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pH Confirmation: Continue adding the weak base in small increments until the pH of the

solution is between 6.0 and 8.0.

Final Disposal: Once the pH is confirmed to be within the neutral range, the solution can

typically be poured down the drain with a copious amount of running water, as long as this

complies with local and institutional regulations. If local regulations prohibit drain disposal,

the neutralized solution should be collected in a properly labeled hazardous waste container

for pickup by a certified waste disposal service.

Quantitative Data Summary:

Parameter Value/Range Notes

Target pH for Neutralization 6.0 - 8.0

Ensures the waste is safe for

drain disposal where

permitted.

Recommended Neutralizing

Agent
Sodium Bicarbonate

A weak base that is readily

available and safe to handle.

Logical Workflow for Isocitric Acid Disposal
The following diagram illustrates the decision-making process for the proper disposal of isocitric

acid.

Caption: Decision-making workflow for the safe disposal of isocitric acid.
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To cite this document: BenchChem. [Proper Disposal of 1,2,3-Propanetricarboxylic acid, 1,2-
dihydroxy- (Isocitric Acid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215922#1-2-3-propanetricarboxylic-acid-1-2-
dihydroxy-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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